![molecular formula C15H16N6O2S2 B2754829 N-(2-(3-(2,4-dimethylthiazol-5-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide CAS No. 1251706-67-8](/img/structure/B2754829.png)
N-(2-(3-(2,4-dimethylthiazol-5-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound is a complex organic molecule that contains several heterocyclic rings including a thiazole and a pyridazine ring. Thiazoles are a type of organic compound that contain both sulfur and nitrogen in a five-membered ring . Pyridazines are diazines (organic compounds containing a six-membered ring with two nitrogen atoms) with the nitrogen atoms in the 1,2-positions .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple heterocyclic rings. These rings would likely contribute to the stability of the molecule and could potentially influence its reactivity .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be influenced by its molecular structure. For example, the presence of heterocyclic rings in this compound could influence its boiling point, melting point, solubility, and other physical properties .Scientific Research Applications
Synthesis and Chemical Properties
- The interaction of 5-aminoimidazole-4-carboxamide with alkyl isocyanates yields N-substituted 1-carbamoylimidazoles, which can be cyclized to various compounds, demonstrating the chemical versatility of similar structures in synthesizing drugs like temozolomide, an antitumor agent (Wang et al., 1997).
Biological Activities
- Microwave-assisted synthesis of hybrid molecules containing penicillanic acid or cephalosporanic acid moieties explored the biological activities of compounds with similar structural features, showcasing their antimicrobial, antilipase, and antiurease activities, indicating potential for developing novel antibiotics (Başoğlu et al., 2013).
- Studies on substituted isosteres of pyridine- and pyrazinecarboxylic acids revealed antimycobacterial activity against Mycobacterium tuberculosis, suggesting compounds with similar structures could serve as valuable tools in combating tuberculosis (Gezginci et al., 1998).
Antitumor Activities
- The synthesis and evaluation of novel N-substituted benzyl/phenyl compounds including structures similar to the queried compound have shown to possess moderate to significant radical scavenging activity, indicating potential for antioxidant and antitumor applications (Ahmad et al., 2012).
- Research on pyrazole derivatives as photosynthetic electron transport inhibitors introduces a new perspective on the use of such compounds in agricultural sciences, potentially leading to the development of new herbicides (Vicentini et al., 2005).
Pharmacokinetics and Metabolism
- The pharmacokinetics of DTIC, a related compound, have been explored, offering insights into the metabolism and therapeutic potential of similar compounds in treating malignant melanoma (Vincent et al., 1984).
Properties
IUPAC Name |
N-[2-[3-(2,4-dimethyl-1,3-thiazol-5-yl)-6-oxopyridazin-1-yl]ethyl]-4-methylthiadiazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N6O2S2/c1-8-13(24-10(3)17-8)11-4-5-12(22)21(19-11)7-6-16-15(23)14-9(2)18-20-25-14/h4-5H,6-7H2,1-3H3,(H,16,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VBRYDPPJJGAGRQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C)C2=NN(C(=O)C=C2)CCNC(=O)C3=C(N=NS3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N6O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.